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anhydride

Cat. No.: B155267 Get Quote

An In-depth Technical Guide to 1,2,3,6-Tetrahydrophthalic Anhydride: Molecular Weight and

Formula

This technical guide provides essential information regarding the molecular weight and

chemical formula of 1,2,3,6-Tetrahydrophthalic anhydride, a significant compound in various

industrial and research applications. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Introduction
1,2,3,6-Tetrahydrophthalic anhydride is a cyclic dicarboxylic anhydride.[1][2][3] It serves as a

crucial intermediate in the synthesis of a variety of organic compounds, including light-colored

alkyds, polyesters, plasticizers, and pesticides.[1] The compound is typically a white, flaky solid

and is also known by several synonyms, including cis-4-Cyclohexene-1,2-dicarboxylic

anhydride.[1][4] Its reactivity, particularly in forming polyesters and as a hardener for epoxy

resins, makes it a versatile chemical intermediate.[5]

Core Molecular Data
The fundamental molecular properties of 1,2,3,6-Tetrahydrophthalic anhydride are

summarized in the table below. This data is critical for stoichiometric calculations in chemical

reactions and for the characterization of the compound.
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Property Value

Molecular Formula C₈H₈O₃[2][3][4][5][6]

Molecular Weight 152.15 g/mol [2][4]

Exact Mass 152.1473 g/mol [6]

Molecular Structure and Properties Relationship
The chemical formula and molecular weight of 1,2,3,6-Tetrahydrophthalic anhydride are

directly derived from its atomic composition and structure. The relationship between these core

properties is visualized in the diagram below.
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Caption: Relationship between 1,2,3,6-Tetrahydrophthalic Anhydride and its key molecular

properties.

This document is intended for informational purposes for a technical audience. For safety and

handling information, please refer to the appropriate Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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